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Compound of Interest

Compound Name: S18-000003

Cat. No.: B610623 Get Quote

Essential Safety and Handling Guide for S18-
000003
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

S18-000003, a potent and selective RORγt inhibitor. Adherence to these guidelines is essential

to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against accidental exposure.

The following PPE is mandatory when handling S18-000003.
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Protection Type Specific Requirement Purpose

Eye Protection
Safety goggles with side-

shields.

To prevent eye contact with the

substance.

Hand Protection Protective gloves (e.g., nitrile). To avoid skin contact.

Skin and Body
Impervious clothing (e.g., lab

coat).

To protect skin from accidental

spills.

Respiratory Suitable respirator.

To be used when adequate

ventilation is not available or

when handling the powder

form to avoid inhalation.

Hazard Identification and First Aid
S18-000003 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Understanding the potential hazards and corresponding first aid measures is crucial.

Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation Immediately relocate self or victim to fresh air.

Safe Handling and Storage Protocol
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Correct handling and storage procedures are vital to maintain the integrity of the compound

and the safety of laboratory personnel.

Handling:
Avoid Contact: Prevent inhalation, and contact with eyes and skin.[1]

Ventilation: Use only in areas with appropriate exhaust ventilation.[1]

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.[1]

Hygiene: Do not eat, drink, or smoke when using this product. Wash skin thoroughly after

handling.[1]

Storage:
Container: Keep the container tightly sealed.[1]

Environment: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Temperature:

Powder: -20°C

In Solvent: -80°C

Accidental Release and Disposal Plan
In the event of an accidental release, follow these procedures to mitigate exposure and

environmental contamination.

Accidental Release Measures:
Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage. Keep the product away from

drains or water courses.[1]
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Containment and Cleaning:

For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).

Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of contaminated material according to the disposal protocol.[1]

Disposal Protocol:
Dispose of contents and container to an approved waste disposal plant.[1]

Experimental Workflow for Handling S18-000003
The following diagram outlines the standard workflow for safely handling S18-000003 in a

laboratory setting.
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Preparation
- Don appropriate PPE

- Ensure proper ventilation

Handling
- Weigh/measure S18-000003

- Perform experiment

Storage
- Store remaining material

 at correct temperature

Decontamination
- Clean work surfaces

 and equipment

Waste Disposal
- Dispose of waste in
 approved container

Final Steps
- Remove PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of S18-000003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610623#personal-protective-equipment-for-handling-
s18-000003]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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